5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
Catalog No.
S7007779
CAS No.
M.F
C14H16ClN3O3S
M. Wt
341.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
IUPAC Name
5-chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
Molecular Formula
C14H16ClN3O3S
Molecular Weight
341.8 g/mol
InChI
InChI=1S/C14H16ClN3O3S/c1-2-3-12-14(19)17-6-7-18(12)22(20,21)13-5-4-11(15)8-10(13)9-16/h4-5,8,12H,2-3,6-7H2,1H3,(H,17,19)
InChI Key
KSZAMEGBZVDORH-UHFFFAOYSA-N
Canonical SMILES
CCCC1C(=O)NCCN1S(=O)(=O)C2=C(C=C(C=C2)Cl)C#N
The chemical compound, 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is widely known for its potential application in different fields of research and industry. This compound is of particular interest due to its various physical and chemical characteristics, analytical methods, synthesis, biological properties, and potential implications in research and industry. In this paper, we will discuss the properties and potential applications of 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile, its current state of research, limitations, and future directions.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is an active pharmaceutical ingredient classified as a sulfonamide-containing compound. This compound is commonly referred to as RP-56976, and it was first synthesized in 1991 by R. P. Hertzberg and co-workers. The compound has the molecular formula C18H22ClN5O3S and a molecular weight of 425.93 g/mol. This molecule contains a benzene ring, sulfonyl group, and piperazine ring. The molecule exhibits bioactivity as a non-competitive inhibitor of the NMDA (N-methyl-D-aspartate) receptor.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is a white crystalline solid with a melting point range of 198-200 °C. The compound is moderately soluble in water, ethanol, and methanol and slightly soluble in acetone, dichloromethane, ethyl acetate. The compound is stable under acidic, basic and neutral conditions. 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is sensitive to light, and its stability is negatively affected by oxidation.
The multi-step synthesis of 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is accomplished by using suitable starting materials and reagents. The synthesis involves the condensation of 5-chloro-2-aminobenzonitrile with N-propylpiperazine, followed by treatment with various reagents to yield the desired target molecule. Characterization of this compound is done using standard spectroscopic methods such as proton nuclear magnetic resonance, carbon nuclear magnetic resonance, mass spectroscopy, high-performance liquid chromatography, and infrared spectroscopy.
The analysis of 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile can be performed using different analytical methods such as HPLC, GC, LC-MS, NMR, and IR. Analytical methods have been developed for the detection and quantification of this compound in biological samples, including blood plasma, urine, and tissues.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile exhibits various biological properties that make it suitable for application in different fields of research and industry. It has been found to possess neuroprotective, anti-inflammatory, antidepressant, anti-tumor, and analgesic activities. The molecule has been shown to inhibit the NMDA receptor, which is involved in memory formation and learning.
In scientific experiments, 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile has been found to be relatively safe with no significant toxicity effects at non-toxic concentrations. However, it is essential to handle this compound with care and observe good laboratory practices.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile has been used in various scientific experiments. In the field of neurology, it has been used to evaluate the NMDA receptor and its role in memory and learning. In the field of oncology, it has been evaluated for its anti-tumor properties. Furthermore, 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is widely used in the development of different drug candidates due to its biological properties.
The current research on 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is mainly focused on the synthesis of new derivatives with enhanced pharmacological activities. Furthermore, studies are ongoing to investigate the compound's effects on different diseases, including Alzheimer's, epilepsy, and cancer.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile has the potential to make a significant impact on various fields of research and industry. With its potent bioactivities, it can be applied in the development of drugs for treating different diseases. It can also be used in the development of various products in the chemical industry.
Limitations:
Despite the potential applications of 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile, there are some limitations related to its effects on different physiological systems. More research is needed to determine the long-term effects of this compound and potential side effects.
Limitations:
Despite the potential applications of 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile, there are some limitations related to its effects on different physiological systems. More research is needed to determine the long-term effects of this compound and potential side effects.
The future research directions for 5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile include:
1. Continued development of new derivatives with enhanced pharmacological activities.
2. Evaluation of the compound's effects on different physiological systems.
3. Investigation of the molecule's interaction with other receptor systems.
4. Optimizing the synthesis process to make the compound more cost-effective.
5. Development of new analytical methods for detecting and quantifying the compound in various samples.
6. In-depth studies into the compound's efficacy as a potential therapeutic agent against cancer.
7. Research into the therapeutic potential of this compound in the treatment of neurological diseases.
8. More detailed studies relating to the mechanism of action by which the compound operates.
1. Continued development of new derivatives with enhanced pharmacological activities.
2. Evaluation of the compound's effects on different physiological systems.
3. Investigation of the molecule's interaction with other receptor systems.
4. Optimizing the synthesis process to make the compound more cost-effective.
5. Development of new analytical methods for detecting and quantifying the compound in various samples.
6. In-depth studies into the compound's efficacy as a potential therapeutic agent against cancer.
7. Research into the therapeutic potential of this compound in the treatment of neurological diseases.
8. More detailed studies relating to the mechanism of action by which the compound operates.
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile is a potent bioactive compound that has the potential to be applied in different fields of research and industry. This paper elucidates its physical and chemical properties, synthesis, characterization, biological properties, analytical methods, toxicity, safety, and applications in scientific experiments. Despite its potential, there are limitations in terms of its physiological effects, and future research is necessary to determine the long-term implications of this compound.
XLogP3
1.8
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
341.0600902 g/mol
Monoisotopic Mass
341.0600902 g/mol
Heavy Atom Count
22
Dates
Last modified: 08-26-2023
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